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Compound of Interest

Compound Name: Stearic Acid

An In-depth Technical Guide to the Melting and Congealing Temperatures of Stearic Acid

Introduction

Stearic acid, systematically known as octadecanoic acid (C1sH3602), is a saturated fatty acid
with an 18-carbon chain.[1] It is one of the most common fatty acids found in nature, present in
both animal and vegetable fats.[1] At room temperature, it exists as a white, waxy, or somewhat
glossy solid.[2][3] Its physical properties, particularly its melting and congealing points, are
critical for its wide range of applications in pharmaceuticals, cosmetics, food manufacturing,
and industrial processes.[1]

This guide provides a comprehensive technical overview of the melting and congealing
characteristics of stearic acid, intended for researchers, scientists, and professionals in drug
development. It covers the quantitative values, detailed experimental protocols for their
determination, and the fundamental principles of its phase transition behavior.

Melting Point and Congealing Temperature

The melting point of a crystalline solid is the temperature at which it transitions from a solid to a
liquid state. Conversely, the congealing temperature (or freezing point) is the temperature at
which a liquid transitions to a solid. For a pure substance, the melting and congealing
temperatures are identical. However, the presence of impurities, such as other fatty acids (e.qg.,
palmitic acid), can cause the substance to melt or congeal over a range of temperatures.[4][5]
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Commercial stearic acid is often a mixture of stearic and palmitic acids, which affects its

physical properties.[1] The grade of stearic acid (e.g., reagent, laboratory, or specific purity

percentages) significantly influences its observed melting point.[2]

Quantitative Data

The table below summarizes the melting and congealing points of stearic acid from various

sources, reflecting differences in purity and grade.

. Temperature Temperature
Parameter Grade/Purity Reference(s)
Range (°C) Range (°F)
. . High
Melting Point ) 69.4 - 69.6 °C 156.9 - 157.3 °F [1]
Purity/General
) ) Analytical
Melting Point 69-71°C 156.2 - 159.8 °F
Standard
Melting Point Reagent Grade 67 - 69 °C 152.6 - 156.2 °F [2]
] ] Technical/Comm
Melting Point _ 53-63°C 127.4 - 145.4 °F [6]
ercial
) ) Laboratory
Melting Point 55 - 56 °C 131-132.8 °F [2]
Grade
Congealing Pharmacopeial Not lower than Not lower than 7]
Temperature Standard 54 °C 129.2 °F
Titre

(Solidification)

Technical Data

54 -57°C

129.2 -134.6 °F

(8]

Experimental Protocols

The determination of melting and congealing points can be performed using several

established methods, ranging from simple laboratory setups to standardized instrumental

techniques.

Capillary Tube Method (Heating Curve)
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This is a common and straightforward method for determining the melting point.

Principle: A small, uniform sample of the substance is heated slowly in a controlled-temperature
bath. The temperatures at which melting begins and is complete are observed. For a pure
substance, this occurs over a very narrow range. Plotting temperature against time reveals a
plateau, where the added heat energy is absorbed as the latent heat of fusion without a change
in temperature.

Apparatus:

e 250 cm? Beaker (for water bath)

» Boiling tube or test tube

e Thermometer (0—100°C) with 0.1°C resolution

» Stop clock or timer

e Clamp, stand, and boss

o Controlled heat source (e.g., hot plate, Bunsen burner)
o Stearic acid sample

Procedure:

Place approximately 5 grams of stearic acid into a boiling tube.
 Insert a thermometer into the solid stearic acid, ensuring the bulb is fully immersed.

o Clamp the boiling tube in a beaker of water (water bath), ensuring the water level is above
the level of the stearic acid.[9]

e Begin heating the water bath gently and start the timer.

e Record the temperature of the stearic acid at regular intervals (e.g., every 30 or 60
seconds).[10]

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b042974?utm_src=pdf-body
https://www.benchchem.com/product/b042974?utm_src=pdf-body
https://www.benchchem.com/product/b042974?utm_src=pdf-body
https://www.benchchem.com/product/b042974?utm_src=pdf-body
https://glenalmondchemistry.wordpress.com/wp-content/uploads/2011/11/melting-point-of-stearic-acid-and-melting-points.pdf
https://www.benchchem.com/product/b042974?utm_src=pdf-body
https://edu.rsc.org/download?ac=541998
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042974?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

» Continue recording the temperature until the stearic acid has completely melted and the
temperature has risen by a further 5-10°C.[4]

e Plot a graph of temperature (Y-axis) versus time (X-axis). The flat portion (plateau) of the
curve indicates the melting point of the substance.[4]

Cooling Curve Method (Congealing Point)

This method is used to determine the congealing or freezing point.

Principle: A molten sample is allowed to cool at a steady rate. The temperature is monitored
over time. As the substance crystallizes and solidifies, it releases the latent heat of fusion,
causing the temperature to remain constant for a period. This temperature plateau corresponds
to the congealing point.

Procedure:

» Using the apparatus from the melting point determination, heat the stearic acid sample until
it is completely molten, approximately 10-15°C above its expected melting point.[11]

o Turn off the heat source and remove the boiling tube from the water bath, placing it in a test
tube rack to cool in the ambient air.[4]

» Start the timer and begin recording the temperature of the stearic acid at regular intervals
(e.g., every 30 or 60 seconds) as it cools.[10]

o Continue recording until the stearic acid is completely solid and the temperature has
dropped a further 5-10°C.

o Plot a graph of temperature (Y-axis) versus time (X-axis). The plateau observed during
cooling indicates the congealing temperature.

Standardized Methods

For regulatory and quality control purposes, standardized methods are employed.

e AOCS Official Method Cc 14-59, Congeal Point: This method measures the solidification
temperature of fats. While specified for a temperature range of 25-45°C, its principles are
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applicable. The congeal point is defined by the specific conditions of the test, which involves
controlled cooling and observation of solidification.[12][13]

o Pharmacopeial Method for Congealing Temperature: This procedure involves melting the
substance to a temperature no more than 20°C above its congealing point and pouring it into
a specialized apparatus. The sample is cooled in a constant-temperature bath set 4-5°C
below the expected congealing point. The sample is stirred continuously as it cools. The
congealing point is taken as the average of at least four consecutive temperature readings
that lie within a 0.2°C range after cooling has halted or slightly reversed.[7]

 Differential Scanning Calorimetry (DSC): This instrumental technique provides highly
accurate data on thermal transitions. A sample and a reference are subjected to a controlled
temperature program, and the difference in heat flow required to maintain them at the same
temperature is measured. The resulting thermogram shows a distinct endothermic peak
during melting, from which the onset temperature and the peak temperature (often reported
as the melting point) can be determined with high precision.[14][15]

Visualization of Phase Transitions

The following diagrams illustrate the theoretical and experimental aspects of stearic acid's
phase transitions.
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Caption: Phase transition pathway for stearic acid.
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Caption: Experimental workflow for thermal analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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